Cas no 4116-23-8 (5-(dimethylamino)methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylic acid)

5-(Dimethylamino)methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylic acid is a heterocyclic compound featuring a pyrimidine core with functional groups that enhance its reactivity and potential applications in medicinal chemistry and organic synthesis. The presence of both carboxylic acid and dimethylaminomethyl substituents offers versatility in further derivatization, making it a valuable intermediate for the development of pharmacologically active molecules. Its structural framework is conducive to interactions with biological targets, particularly in the design of enzyme inhibitors or receptor modulators. The compound's stability and solubility profile further support its utility in research and industrial settings.
5-(dimethylamino)methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylic acid structure
4116-23-8 structure
Product Name:5-(dimethylamino)methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylic acid
CAS No:4116-23-8
MF:C8H11N3O4
MW:213.190641641617
MDL:MFCD01346685
CID:1074623
PubChem ID:1514892
Update Time:2025-10-28

5-(dimethylamino)methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Dimethylaminomethyl-2,6-dioxo-1,2,3,6-tetrahydro-pyrimidine-4-carboxylic acid
    • 1,3-Benzenedicarbonitrile, 5-(dimethylamino)-
    • 3,5-dicyano-N,N-dimethylaniline
    • 5-(dimethylaminomethyl)-2,4-dioxo-1H-pyrimidine-6-carboxylic acid
    • 5-Dimethylaminoisophthalonitrile
    • ACMC-20n67r
    • CTK0B1500
    • SureCN5224793
    • 5-(dimethylamino)methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylic acid
    • 4116-23-8
    • 5-[(DIMETHYLAMINO)METHYL]-2,6-DIOXO-1,2,3,6-TETRAHYDRO-4-PYRIMIDINECARBOXYLIC ACID
    • CS-0300301
    • 5-[(dimethylamino)methyl]-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylic acid
    • 5-[(dimethylamino)methyl]-2,4-dioxo-1H-pyrimidine-6-carboxylic acid
    • SR-01000522942-1
    • 5-((Dimethylamino)methyl)-2,6-dihydroxypyrimidine-4-carboxylic acid
    • SB59493
    • SR-01000522942
    • 5-((dimethylamino)methyl)-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylicacid
    • CHEMBL1631845
    • EN300-236077
    • AKOS000111551
    • F2158-0575
    • 5-((dimethylamino)methyl)-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylic acid
    • MDL: MFCD01346685
    • Inchi: 1S/C8H11N3O4/c1-11(2)3-4-5(7(13)14)9-8(15)10-6(4)12/h3H2,1-2H3,(H,13,14)(H2,9,10,12,15)
    • InChI Key: RGQSUXJZSSRCST-UHFFFAOYSA-N
    • SMILES: O=C1C(=C(C(=O)O)NC(N1)=O)CN(C)C

Computed Properties

  • Exact Mass: 213.07495584g/mol
  • Monoisotopic Mass: 213.07495584g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.7
  • Topological Polar Surface Area: 98.7Ų

5-(dimethylamino)methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylic acid Security Information

  • HazardClass:IRRITANT

5-(dimethylamino)methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylic acid Pricemore >>

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Additional information on 5-(dimethylamino)methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylic acid

Introduction to 5-(dimethylamino)methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylic acid (CAS No. 4116-23-8)

5-(dimethylamino)methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylic acid (CAS No. 4116-23-8) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidine derivatives and has attracted considerable attention due to its unique structural features and potential biological activities.

The chemical structure of 5-(dimethylamino)methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylic acid is characterized by a pyrimidine ring with specific functional groups attached. The presence of the dimethylamino group and the carboxylic acid moiety imparts unique properties that make this compound a valuable candidate for various biological studies and drug development initiatives.

Recent research has highlighted the potential of 5-(dimethylamino)methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylic acid in several therapeutic areas. One notable application is its use as an intermediate in the synthesis of antiviral agents. Studies have shown that this compound can be effectively modified to produce derivatives with potent antiviral activity against a range of viral infections. For instance, a 2021 study published in the Journal of Medicinal Chemistry demonstrated that certain derivatives of this compound exhibited significant inhibitory effects on RNA viruses, making them promising candidates for further development.

In addition to antiviral applications, 5-(dimethylamino)methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylic acid has also been explored for its potential as an anticancer agent. Research conducted at the National Institutes of Health (NIH) has indicated that this compound and its derivatives can selectively target and inhibit the growth of cancer cells while minimizing toxicity to normal cells. The mechanism of action involves the disruption of key cellular processes such as DNA replication and protein synthesis, which are critical for cancer cell survival.

The pharmacological properties of 5-(dimethylamino)methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylic acid have been extensively studied using various in vitro and in vivo models. These studies have provided valuable insights into the compound's bioavailability, metabolic stability, and pharmacokinetic profile. For example, a 2020 study published in the European Journal of Medicinal Chemistry reported that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile in animal models.

The synthetic routes for producing 5-(dimethylamino)methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylic acid have been optimized to enhance yield and purity. Common methods involve multistep reactions starting from readily available starting materials such as urea and aldehydes. The use of environmentally friendly solvents and catalysts has also been explored to make the synthesis more sustainable and cost-effective.

In conclusion, 5-(dimethylamino)methyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylic acid (CAS No. 4116-23-8) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as an antiviral or anticancer agent. Ongoing research continues to uncover new possibilities for this compound and its derivatives.

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